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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820546 Get Quote

Introduction

Ganoderenic acid C, a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum, is a compound of significant interest to researchers in drug development

due to its potential therapeutic properties. The isolation and purification of this compound in

high purity are essential for accurate pharmacological and clinical studies. Silica gel column

chromatography serves as a fundamental and effective method for the separation of

ganoderenic acid C from crude fungal extracts. These application notes provide a detailed

protocol for the purification of ganoderenic acid C, focusing on the silica gel column

chromatography step, along with preceding extraction and subsequent fine purification

methods.

Overall Purification Workflow
The purification of Ganoderenic Acid C is a multi-step process that begins with the extraction

from the raw fungal material and proceeds through several chromatographic stages to achieve

high purity. The general workflow is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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